2-(4-Bromoanilino)-1-cyclopentene-1-carbonitrile

• CAS RN: 5271-44-3
• Molecular Formula: C12H11BrN2
• Molecular Weight: 263.13 g/mol
• IUPAC Name: 2-(4-bromoanilino)cyclopentene-1-carbonitrile
• InChI: InChI=1S/C12H11BrN2/c13-10-4-6-11(7-5-10)15-12-3-1-2-9(12)8-14/h4-7,15H,1-3H2
• InChI Key: JZYWFBSSDYCXDG-UHFFFAOYSA-N
• SMILES: C1CC(=C(C1)NC2=CC=C(C=C2)Br)C#N

Description

2-(4-Bromoanilino)-1-cyclopentene-1-carbonitrile is a useful research compound. Its molecular formula is C12H11BrN2 and its molecular weight is 263.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Bromo-aniline (Aldrich Chemicals) (3.5 g, 20 mmol), cyano-ketone (Example 11) (2.2 g, 20 mmol), calcium chloride (2.5 g, 23 mmol) and T.H.F. (30 ml) were heated under reflux for 7 hours. After being allowed to cool, the mixture was filtered and the solvent evaporated. Kugelrohr distillation (150° C., 0.07 mmHg) gave the product as a brown-grey powder.